Cas no 2242-12-8 (Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid)

2242-12-8 structure
Product name:Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid
CAS No:2242-12-8
MF:C27H42O4
MW:430.62
CID:2015964
Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid Chemical and Physical Properties
Names and Identifiers
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- Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid
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- Inchi: InChI=1S/C27H42O4/c1-17(6-11-25(29)30-5)22-9-10-23-21-8-7-19-16-20(31-18(2)28)12-14-26(19,3)24(21)13-15-27(22,23)4/h13,15,17,19-24H,6-12,14,16H2,1-5H3
- InChI Key: SWHWAFFISKDSIL-UHFFFAOYSA-N
- SMILES: COC(=O)CCC(C)C1CCC2C3CCC4CC(CCC4(C)C3C=CC12C)OC(C)=O |c:25|
Computed Properties
- Exact Mass: 430.308
- Monoisotopic Mass: 430.308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid Related Literature
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
2242-12-8 (Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid) Related Products
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